Cas no 1268467-16-8 (5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

• Product Name: 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• CAS No: 1268467-16-8
• MF: C₁₁H₁₇BN₂O₃
• MW: 236.075282812119
• MDL: MFCD13182031
• CID: 2107831
• Update Time: 2025-11-02

5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• MB12647
• 5-METHOXYPYRIMIDIN-2-YLBORONIC ACID PINACOL ESTER
• 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

• MDL： MFCD13182031
• Inchi： 1S/C11H17BN2O3/c1-10(2)11(3,4)17-12(16-10)9-13-6-8(15-5)7-14-9/h6-7H,1-5H3
• InChI Key： UUSTZHSAIWIZSX-UHFFFAOYSA-N
• SMILES： O1B(C2N=CC(=CN=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Topological Polar Surface Area: 53.5

Additional information on 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS No. 1268467-16-8): A Versatile Boron-Containing Building Block for Modern Chemistry

In the rapidly evolving field of organic synthesis and medicinal chemistry, 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS No. 1268467-16-8) has emerged as a valuable boronic ester derivative with wide-ranging applications. This compound belongs to the important class of heterocyclic boronic acids, which have gained significant attention in recent years due to their utility in Suzuki-Miyaura cross-coupling reactions - a cornerstone of modern pharmaceutical synthesis.

The molecular structure of 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine features a pyrimidine core substituted with both a methoxy group at the 5-position and a pinacol boronic ester at the 2-position. This unique combination of functional groups makes it particularly useful for the construction of complex molecular architectures, especially in the development of pharmaceutical intermediates and agrochemical compounds.

Recent trends in chemical research highlight growing interest in boron-containing compounds, with 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine being frequently mentioned in patent literature for its role in creating novel kinase inhibitors and other biologically active molecules. The compound's stability under various conditions and its compatibility with numerous transition metal catalysts make it a preferred choice for researchers working on drug discovery projects.

From a synthetic chemistry perspective, the pinacol boronic ester moiety in 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine offers several advantages. It demonstrates excellent stability towards air and moisture compared to its boronic acid counterpart, while maintaining high reactivity in cross-coupling reactions. This characteristic has made it particularly valuable in automated synthesis platforms and high-throughput screening applications where reproducibility and reliability are paramount.

The pharmaceutical industry has shown particular interest in derivatives of 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine for their potential in developing treatments for various conditions. Recent publications suggest applications in creating compounds that target protein-protein interactions, a hot topic in current drug development research. The methoxy group on the pyrimidine ring provides an additional handle for further functionalization, allowing medicinal chemists to fine-tune the properties of lead compounds.

In material science applications, 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine has found use as a building block for organic electronic materials. Its ability to participate in efficient cross-coupling reactions makes it valuable for constructing conjugated systems used in organic light-emitting diodes (OLEDs) and organic photovoltaics. Researchers are particularly interested in how the electron-donating methoxy group might influence the electronic properties of resulting materials.

The synthesis and handling of 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine require standard laboratory precautions appropriate for organoboron compounds. While stable under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain its integrity. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents like dichloromethane, tetrahydrofuran, and dimethylformamide.

Analytical characterization of 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine typically involves nuclear magnetic resonance (NMR) spectroscopy, with distinctive signals observed for both the pyrimidine protons and the pinacol methyl groups. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to verify purity, which is especially important for pharmaceutical applications where stringent quality standards apply.

Looking at market trends, demand for 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine has been steadily increasing, paralleling the growth in boron chemistry applications. Custom synthesis providers and chemical suppliers have noted particular interest from companies working on targeted therapies and personalized medicine approaches. The compound's versatility in creating diverse molecular scaffolds makes it attractive for these cutting-edge applications.

For researchers considering 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine for their projects, several factors should be considered. The compound's reactivity can be influenced by the electronic effects of the methoxy group, which may require adjustment of standard coupling conditions. Recent literature suggests that palladium catalysts with specific ligands often yield optimal results in transformations involving this building block.

Environmental and regulatory aspects of 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine are generally favorable compared to many other synthetic intermediates. The compound is not currently listed on major regulatory watchlists, though as with all chemical substances, proper handling procedures should be followed. Its increasing use in green chemistry applications, particularly in atom-economical transformations, has contributed to its positive perception in the research community.

Future directions for research involving 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine may focus on expanding its utility in click chemistry applications or developing novel catalytic systems that can further enhance its reactivity. The growing importance of boron neutron capture therapy (BNCT) in medical applications may also drive additional interest in pyrimidine-based boron compounds like this one.

In conclusion, 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS No. 1268467-16-8) represents a sophisticated tool for modern synthetic chemists. Its combination of stability, reactivity, and versatility positions it as a valuable building block across multiple disciplines, from pharmaceutical development to materials science. As research into boron-containing compounds continues to expand, this compound is likely to maintain its importance in the chemical research landscape.